molecular formula C16H13NO4 B579666 4-(Acetylamino)-3-benzoylbenzoic acid CAS No. 17562-44-6

4-(Acetylamino)-3-benzoylbenzoic acid

Cat. No.: B579666
CAS No.: 17562-44-6
M. Wt: 283.283
InChI Key: WRYQLYZZFBGNEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Acetylamino)-3-benzoylbenzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.283. The purity is usually 95%.
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Properties

CAS No.

17562-44-6

Molecular Formula

C16H13NO4

Molecular Weight

283.283

IUPAC Name

4-acetamido-3-benzoylbenzoic acid

InChI

InChI=1S/C16H13NO4/c1-10(18)17-14-8-7-12(16(20)21)9-13(14)15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)(H,20,21)

InChI Key

WRYQLYZZFBGNEP-UHFFFAOYSA-N

SMILES

CC(=O)NC1=C(C=C(C=C1)C(=O)O)C(=O)C2=CC=CC=C2

Synonyms

4-(Acetylamino)-3-benzoylbenzoic acid

Origin of Product

United States

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